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Compound of Interest

Compound Name: Direct Blue 71

CAS No.: 4399-55-7

Cat. No.: B1214608

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of

Direct Blue 71 (C.I. 34140; CAS No. 4399-55-7), a polyazo dye widely used in the textile and

paper industries. This document details the chemical synthesis, experimental protocols, and

manufacturing workflow, presenting quantitative data in structured tables and visualizing

complex processes through diagrams.

Introduction
Direct Blue 71 is a water-soluble anionic dye known for its good affinity to cellulosic fibers.[1]

[2] Its molecular structure, characterized by multiple azo linkages (-N=N-) connecting

substituted naphthalene sulfonic acid moieties, is responsible for its deep blue color and dyeing

properties. The synthesis of Direct Blue 71 is a multi-step process involving a series of

diazotization and coupling reactions.[1][2][3]

Chemical and Physical Properties
A summary of the key properties of Direct Blue 71 is presented in Table 1.
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Property Value

Chemical Formula C₄₀H₂₃N₇Na₄O₁₃S₄[2]

Molecular Weight 1029.87 g/mol [2]

Appearance Dark blue to black powder[1][4]

Solubility in Water 10 g/L at 60 °C, 20 g/L at 97 °C[2][3]

λmax 587 nm[5]

Synthesis Pathway
The synthesis of Direct Blue 71 is a trisazo reaction, involving three sequential diazotization

and coupling stages. The overall pathway is illustrated below.
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Step 1: First Diazotization & Coupling

Step 2: Second Diazotization & Coupling

Step 3: Third Diazotization & Coupling

3-Aminonaphthalene-
1,5-disulfonic acid

Monoazo Intermediate

1. Diazotization (NaNO₂, H₂SO₄)
2. Coupling

Naphthalen-1-amine

8-Aminonaphthalene-
2-sulfonic acid

Disazo Intermediate 7-Amino-4-hydroxy-
naphthalene-2-sulfonic acid

Direct Blue 71

1. Diazotization
2. Coupling

1. Diazotization
2. Coupling (alkaline)
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Synthesis Stage

Purification & Finishing

Step 1: First Coupling

Step 2: Second Coupling

Step 3: Third Coupling

Heating to 70°C

Salting Out (80 kg NaCl)

Filtration

Drying

Direct Blue 71 Product

Grinding & Standardization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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